2-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide
Overview
Description
2-(Ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide, commonly referred to as EMTB, is an organic compound that has been studied for its potential use in a variety of scientific research applications. EMTB is a member of the benzene-1-sulfonamide family of compounds, which have been studied for their potential use in drug development and medical research. The compound has a wide range of properties and has been used in a variety of laboratory experiments.
Scientific Research Applications
EMTB has been studied for its potential use in a variety of scientific research applications. The compound has been used in studies related to drug development, as it has been shown to possess a wide range of properties that make it an attractive candidate for drug development. In addition, the compound has been used in studies related to biochemistry and physiology, as it has been shown to possess a wide range of properties that make it an attractive candidate for research in these areas.
Mechanism of Action
The exact mechanism of action of EMTB is not fully understood. However, it is believed that the compound binds to specific enzymes and receptors in the body, which can affect the biochemical and physiological processes in the body. The binding of EMTB to these enzymes and receptors can cause a variety of effects, including changes in the activity of certain enzymes, changes in the activity of certain hormones, and changes in the activity of certain neurotransmitters.
Biochemical and Physiological Effects
EMTB has been shown to have a wide range of biochemical and physiological effects. The compound has been shown to have an effect on the activity of certain enzymes, hormones, and neurotransmitters. In addition, the compound has been shown to have an effect on the activity of certain proteins and other cellular components. The exact effects of the compound depend on the concentration of the compound, the duration of exposure, and the type of cells or tissues being studied.
Advantages and Limitations for Lab Experiments
The use of EMTB in laboratory experiments has a number of advantages. The compound is relatively easy to synthesize and can be purified using chromatography. In addition, the compound can be used in a variety of experiments, including drug development, biochemical and physiological studies, and protein studies. However, there are also some limitations to the use of EMTB in laboratory experiments. The compound is relatively toxic and can cause irritation to the skin and eyes. In addition, the compound can be unstable and can degrade over time.
Future Directions
The potential of EMTB for use in scientific research is still being explored. Future research could focus on further exploring the biochemical and physiological effects of the compound, as well as its potential use in drug development. In addition, further research could focus on the development of more efficient and cost-effective synthesis methods for the compound. Finally, future research could focus on the development of safer and more stable formulations of the compound for laboratory use.
Synthesis Methods
EMTB can be synthesized using a variety of methods, including the Fischer-Speier reaction. The Fischer-Speier reaction is a chemical reaction that involves the condensation of a carboxylic acid with an amine. The reaction requires an acid catalyst, such as sulfuric acid, and a base, such as sodium hydroxide, to produce the desired compound. The reaction produces a mixture of products, which can be separated and purified using chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide involves the reaction of 2-ethylaminobenzenesulfonamide with 2-methyl-2H-1,2,3,4-tetrazol-5-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain the final compound.", "Starting Materials": [ "2-ethylaminobenzenesulfonamide", "2-methyl-2H-1,2,3,4-tetrazol-5-amine", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Dichloromethane or dimethylformamide (DMF)" ], "Reaction": [ "Step 1: Dissolve 2-ethylaminobenzenesulfonamide (1.0 equiv) and 2-methyl-2H-1,2,3,4-tetrazol-5-amine (1.2 equiv) in a suitable solvent such as dichloromethane or dimethylformamide (DMF).", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 30 minutes.", "Step 3: Heat the reaction mixture under reflux conditions for 12-24 hours.", "Step 4: Cool the reaction mixture to room temperature and filter off the dicyclohexylurea byproduct.", "Step 5: Concentrate the filtrate under reduced pressure and purify the resulting crude product by column chromatography using a suitable eluent such as a mixture of dichloromethane and methanol.", "Step 6: Collect the desired product and dry under vacuum to obtain 2-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide as a white solid." ] } | |
CAS RN |
1516106-25-4 |
Product Name |
2-(ethylamino)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide |
Molecular Formula |
C10H14N6O2S |
Molecular Weight |
282.3 |
Purity |
91 |
Origin of Product |
United States |
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